![molecular formula C17H14FNO2 B6335014 2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% CAS No. 1408279-72-0](/img/structure/B6335014.png)
2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97%
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Overview
Description
2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% (FMIP) is a synthetic compound belonging to the isoindole-1,3-dione family. It is a colorless, crystalline solid that is soluble in organic solvents. FMIP has been used in various scientific research applications, such as organic synthesis, drug discovery, and material science. In addition, it has also been used in biochemical and physiological studies.
Scientific Research Applications
2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% has been used in various scientific research applications, such as organic synthesis, drug discovery, and material science. It has been used as a starting material for the synthesis of various organic compounds, such as heterocycles, pharmaceuticals, and polymers. It has also been used as a reagent for the synthesis of drug candidates, including small molecule inhibitors and peptide-based drugs. In addition, it has been used as a building block for the synthesis of various materials, such as polymers, nanomaterials, and biomaterials.
Mechanism of Action
The mechanism of action of 2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% is not yet fully understood. However, it is believed that it acts as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). It is also believed to act as an agonist of certain receptors, such as the serotonin receptor 5-HT2A. In addition, it is believed to act as an inhibitor of certain proteins, such as nuclear factor kappa B (NF-kB) and protein kinase C (PKC).
Biochemical and Physiological Effects
2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as tumor necrosis factor alpha (TNF-α) and interleukin-1 beta (IL-1β). It has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). In addition, it has been shown to have antinociceptive and anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% in lab experiments is its low cost and availability. In addition, it is relatively stable and can be easily stored. However, there are some limitations to its use in lab experiments. For example, it is not very soluble in water, which can make it difficult to work with in some experiments. In addition, it can be toxic if not handled properly.
Future Directions
The potential future directions for 2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% include the development of new synthetic methods for its production, the development of new applications for its use in scientific research, and the exploration of its mechanism of action. In addition, further research is needed to better understand its biochemical and physiological effects and to develop new strategies for its use in drug discovery and material science. Finally, further research is needed to explore the potential therapeutic applications of 2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% and to develop new strategies for its use in clinical trials.
Synthesis Methods
2-(1-Fluoromethyl-2-phenyl-ethyl)-isoindole-1,3-dione, 97% can be synthesized via a number of methods, including the Williamson ether synthesis, the Gabriel synthesis, and the Knoevenagel condensation. The Williamson ether synthesis involves the reaction of an alcohol with an alkyl halide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The Gabriel synthesis involves the reaction of an alkyl halide with an organometallic reagent, such as an organolithium compound or an organomagnesium compound. The Knoevenagel condensation involves the reaction of an aldehyde or a ketone with an active hydrogen compound, such as an amine or an alcohol, in the presence of an acid catalyst.
properties
IUPAC Name |
2-(1-fluoro-3-phenylpropan-2-yl)isoindole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FNO2/c18-11-13(10-12-6-2-1-3-7-12)19-16(20)14-8-4-5-9-15(14)17(19)21/h1-9,13H,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BXYIEOHOYDOIOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CF)N2C(=O)C3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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